2-(1,2-dihydroacenaphthylen-5-ylamino)-N,N-dimethylpropanamide

• IUPAC Name: 2-(1,2-dihydroacenaphthylen-5-ylamino)-N,N-dimethylpropanamide
• InChI: InChI=1S/C17H20N2O/c1-11(17(20)19(2)3)18-15-10-9-13-8-7-12-5-4-6-14(15)16(12)13/h4-6,9-11,18H,7-8H2,1-3H3
• InChI Key: GQXGHPICLYCDBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)C)NC1=CC=C2CCC3=C2C1=CC=C3
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol

Description

2-(1,2-dihydroacenaphthylen-5-ylamino)-N,N-dimethylpropanamide, commonly known as DAPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DAPTA belongs to the family of amide compounds and has been found to exhibit promising antiviral and anticancer properties.

Mechanism of Action

DAPTA works by binding to the CCR5 receptor on the surface of the host cell membrane. This receptor is used by several viruses, including HIV-1, to enter the host cell. By binding to the CCR5 receptor, DAPTA prevents the virus from entering the host cell, thereby inhibiting viral replication. In addition to its antiviral activity, DAPTA also induces apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
DAPTA has been found to exhibit minimal toxicity in vitro and in vivo. It has been shown to be well-tolerated in animal models and has not exhibited any significant adverse effects. DAPTA has also been found to be stable in biological fluids and can be administered orally or intravenously.

Advantages and Limitations for Lab Experiments

One of the main advantages of DAPTA is its potent antiviral and anticancer activity. It has been found to be effective against several viruses and cancer cell lines, making it a promising candidate for further development. However, one of the limitations of DAPTA is its relatively low solubility in water, which can make it difficult to administer in vivo. In addition, further studies are needed to determine the optimal dosage and administration route for DAPTA.

Future Directions

There are several future directions for the research and development of DAPTA. One potential application of DAPTA is in the treatment of COVID-19, as it has been found to exhibit potent activity against SARS-CoV, a related virus. In addition, DAPTA has also been found to exhibit activity against several other viruses, including influenza A virus, making it a promising candidate for the development of broad-spectrum antiviral drugs. Further studies are also needed to determine the optimal dosage and administration route for DAPTA, as well as its potential applications in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of DAPTA involves the reaction of 2-(1,2-dihydroacenaphthylen-5-ylamino)-N,N-dimethylpropanamide with various reagents. One of the most commonly used methods for synthesizing DAPTA is the reaction of 2-(1,2-dihydroacenaphthylen-5-ylamino)-N,N-dimethylpropanamide with N,N-dimethylformamide dimethyl acetal (DMF-DMA) in the presence of a catalyst such as trifluoroacetic acid (TFA). The reaction proceeds at room temperature, and the product is obtained in high yield.

Scientific Research Applications

DAPTA has been extensively studied for its antiviral and anticancer properties. It has been found to exhibit potent activity against several viruses, including HIV-1, SARS-CoV, and influenza A virus. DAPTA works by inhibiting the fusion of the virus with the host cell membrane, thereby preventing viral entry into the host cell. In addition to its antiviral properties, DAPTA has also been found to exhibit potent anticancer activity. It works by inducing apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation.